Cas no 2228332-23-6 (4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid)
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
- 2228332-23-6
- EN300-1794943
-
- Inchi: 1S/C11H21NO3/c1-3-15-8(2)11(10(13)14)6-4-9(12)5-7-11/h8-9H,3-7,12H2,1-2H3,(H,13,14)
- InChI Key: NHGUMZFYSRJOLE-UHFFFAOYSA-N
- SMILES: O(CC)C(C)C1(C(=O)O)CCC(CC1)N
Computed Properties
- Exact Mass: 215.15214353g/mol
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 72.6Ų
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1794943-1g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 1g |
$1557.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-5g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 5g |
$4517.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-10g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 10g |
$6697.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-0.05g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 0.05g |
$1308.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-0.1g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 0.1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-0.25g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 0.25g |
$1432.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-0.5g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 0.5g |
$1495.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-1.0g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 1g |
$1557.0 | 2023-06-02 | ||
| Enamine | EN300-1794943-2.5g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 2.5g |
$3051.0 | 2023-09-19 | ||
| Enamine | EN300-1794943-5.0g |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid |
2228332-23-6 | 5g |
$4517.0 | 2023-06-02 |
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid
Introduction to 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid (CAS No. 2228332-23-6)
4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228332-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclohexane derivatives, featuring both an amino group and an ethoxyethyl side chain, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders.
The 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid molecule exhibits a rich chemical reactivity due to the presence of both the amino and carboxylic acid functional groups. The amino group provides a site for further derivatization, enabling the attachment of various pharmacophores, while the carboxylic acid moiety allows for salt formation and interaction with other biomolecules. These features make it a versatile building block in drug design, particularly in the synthesis of peptidomimetics and small-molecule inhibitors.
In recent years, there has been a growing interest in cyclohexane-based derivatives due to their potential therapeutic applications. Studies have shown that compounds with similar structural motifs exhibit promising activities in modulating neurotransmitter receptors and enzyme systems. For instance, derivatives of cyclohexylamine have been explored for their role in enhancing cognitive function and alleviating symptoms associated with neurodegenerative diseases. The 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid structure, with its extended ethoxyethyl side chain, may offer enhanced solubility and bioavailability compared to simpler cyclohexylamine derivatives, making it an attractive candidate for further investigation.
The pharmacological potential of 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid has been further explored in several preclinical studies. Research indicates that this compound may interact with various targets, including serotonin receptors and ion channels, which are implicated in mood regulation and pain perception. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for developing novel therapeutics with improved efficacy and reduced side effects. The ethoxyethyl group, in particular, may enhance metabolic stability and reduce toxicity, making it a favorable feature for drug development.
The synthesis of 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid involves multi-step organic transformations, typically starting from commercially available cyclohexanone derivatives. The introduction of the amino group at the 4-position is achieved through reductive amination or nucleophilic substitution reactions, while the ethoxyethyl side chain is incorporated via etherification or alkylation processes. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.
The analytical characterization of 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid has been thoroughly investigated using modern spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, confirming the presence of characteristic peaks corresponding to the amino group, carboxylic acid moiety, and ethoxyethyl side chain. Mass spectrometry (MS) further validates the molecular weight and fragmentation patterns, ensuring high purity. Additionally, high-performance liquid chromatography (HPLC) is utilized to assess impurity profiles and ensure compliance with pharmaceutical-grade standards.
In conclusion, 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid (CAS No. 2228332-23-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. The growing body of research on cyclohexane derivatives underscores their importance in addressing various medical conditions, particularly those related to neurological function and cardiovascular health. As synthetic methodologies continue to advance, compounds like 4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid are expected to play a crucial role in the next generation of pharmaceutical innovations.
2228332-23-6 (4-amino-1-(1-ethoxyethyl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)